Cas no 116855-09-5 (1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine-3-carboxylicacid, 1-methyl-
- 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- 1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid
- 1-methylpyrazolo<3,4-b>pyridine-3-carboxylic acid
- 1-Methyl-1H-pyrazolo[3,4-b]pyridin-3-carboxylic acid
- DTXSID50556421
- 116855-09-5
- FT-0684828
- 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, AldrichCPR
- MFCD11109332
- 1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLIC ACID, 1-METHYL-
- A803685
- SCHEMBL4550466
- AKOS006305840
- 1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLICACID
- AS-33655
- PB28216
- CS-0052464
- W-204909
- AM20050691
- 1-Methyl-1H-pyrazolo[3,4-...
- DB-060929
-
- MDL: MFCD11109332
- Inchi: 1S/C8H7N3O2/c1-11-7-5(3-2-4-9-7)6(10-11)8(12)13/h2-4H,1H3,(H,12,13)
- InChI Key: WEZYUZRHWLFJDN-UHFFFAOYSA-N
- SMILES: OC(C1C2=CC=CN=C2N(C)N=1)=O
Computed Properties
- Exact Mass: 177.05400
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 68.01000
- LogP: 0.66650
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105879-1g |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95+% | 1g |
$319 | 2021-08-06 | |
| Chemenu | CM105879-5g |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95+% | 5g |
$959 | 2021-08-06 | |
| Chemenu | CM105879-10g |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95+% | 10g |
$1599 | 2021-08-06 | |
| TRC | M330393-10mg |
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid |
116855-09-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M330393-50mg |
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid |
116855-09-5 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M330393-100mg |
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid |
116855-09-5 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM105879-250mg |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95%+ | 250mg |
$94 | 2022-06-14 | |
| Chemenu | CM105879-1g |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM105879-5g |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95%+ | 5g |
$*** | 2023-04-03 | |
| Apollo Scientific | OR929858-250mg |
1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
116855-09-5 | 95% | 250mg |
£150.00 | 2025-02-21 |
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
Comprehensive Overview of 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 116855-09-5)
1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (CAS No. 116855-09-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is characterized by a fused bicyclic system, which serves as a versatile scaffold for drug discovery. The presence of a carboxylic acid functional group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis.
The compound's CAS number 116855-09-5 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development. Recent studies have explored its role in designing small molecule therapeutics for inflammatory diseases, a hot topic in 2024's drug development landscape.
From a synthetic perspective, 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid offers multiple sites for structural modification. The methyl group at the 1-position provides steric control, while the pyridine nitrogen contributes to hydrogen bonding capabilities. These features are crucial for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) - a key consideration in modern pharmaceutical research.
Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are commonly searched topics among chemistry professionals. The compound's chromatographic behavior and spectral properties have been well-documented, providing valuable references for quality control in industrial applications.
In material science, the π-conjugated system of this heteroaromatic compound has shown promise in developing organic electronic materials. This aligns with growing interest in sustainable alternatives to conventional semiconductors. The compound's thermal stability and photophysical properties make it a candidate for OLED applications, a rapidly evolving field in display technology.
Regulatory aspects of CAS 116855-09-5 are frequently queried in chemical compliance databases. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. The compound's environmental fate and biodegradation pathways represent important research areas in green chemistry initiatives.
The commercial availability of 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has increased significantly, with suppliers offering various purity grades from 95% to 99%. This availability supports its growing use in high-throughput screening platforms and combinatorial chemistry approaches. Price trends and bulk synthesis methods are common search queries related to this compound.
Recent patent literature reveals innovative applications of this scaffold in cancer immunotherapy and neurodegenerative disease research. The compound's ability to modulate cell signaling pathways while maintaining good blood-brain barrier permeability makes it particularly interesting for CNS drug development.
From a computational chemistry perspective, molecular docking studies of this compound have provided insights into its potential protein-ligand interactions. These in silico approaches, combined with QSAR modeling, are accelerating the discovery of novel derivatives with improved binding affinity and selectivity.
The future outlook for 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid appears promising, with ongoing research exploring its utility in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its balanced lipophilicity profile (LogP ~1.5-2.0) and moderate aqueous solubility contribute to its versatility as a pharmaceutical building block.
116855-09-5 (1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid) Related Products
- 1354704-66-7(4-(4-aminophenyl)-1-methyl-1H-pyrazolo3,4-bpyridine-3-carboxylic acid)
- 116855-08-4(1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 1354704-42-9(1-methyl-4-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazolo3,4-bpyridine-3-carboxylic acid)
- 1339529-36-0(1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid)
- 916326-81-3(5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 916326-80-2(Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate)
- 1367752-05-3(ethyl 1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 1185287-60-8(1-Benzyl-1H-pyrazolo3,4-bpyridine-3-carboxylic Acid)
- 1511782-19-6(1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde)
- 19743-72-7(1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid)